YYA-021

• Molecular Formula: C18H27N3O2
• Molecular Weight: 317.4 g/mol
• InChI: InChI=1S/C18H27N3O2/c1-12-6-8-13(9-7-12)19-15(22)16(23)20-14-10-17(2,3)21-18(4,5)11-14/h6-9,14,21H,10-11H2,1-5H3,(H,19,22)(H,20,23)
• InChIKey: AYAGJQPDCPRMNG-UHFFFAOYSA-N

YYA-021: CD4 Mimetic HIV-1 Entry Inhibitor

YYA-021 (CAS 144217-65-2) is a well-characterized small-molecule CD4 mimetic that functions as a competitive HIV-1 entry inhibitor by directly blocking the interaction between the viral envelope glycoprotein gp120 and the host cell surface protein CD4 [1]. This compound belongs to the N-phenyl-N'-(2,2,6,6-tetramethyl-piperidin-4-yl)-oxalamide class of HIV-1 entry inhibitors and has been extensively profiled in both in vitro antiviral assays and in vivo pharmacokinetic studies across multiple species [2][3].

Mechanism Competitive gp120-CD4 entry inhibition probe

Characterization Antiviral, cytotoxicity, and pharmacokinetic tool compound

Class Oxalamide CD4 mimetic for HIV-1 entry studies

• [1] Narumi T, Arai H, Yoshimura K, et al. Small molecular CD4 mimics as HIV entry inhibitors. Bioorg Med Chem. 2011;19(22):6735-6742. PMID: 22014753 View Source
• [2] Hashimoto C, Narumi T, Otsuki H, et al. A CD4 mimic as an HIV entry inhibitor: pharmacokinetics. Bioorg Med Chem. 2013;21(24):7884-7889. PMID: 24189188 View Source
• [3] Zhao Q, Ma L, Jiang S, et al. Identification of N-phenyl-N'-(2,2,6,6-tetramethyl-piperidin-4-yl)-oxalamides as a new class of HIV-1 entry inhibitors that prevent gp120 binding to CD4. Virology. 2005;339(2):213-225. PMID: 15996703 View Source

YYA-021 vs. Other gp120-CD4 Inhibitors: Key Differences

While multiple CD4-mimetic compounds share the nominal mechanism of disrupting the gp120-CD4 interaction, their pharmacological profiles—including antiviral potency, spectrum of activity against clinical isolates, selectivity indices, and critically, their in vivo pharmacokinetic behavior—diverge substantially [1][2]. The oxalamide scaffold at the core of YYA-021 yields a unique balance of micromolar antiviral activity and low cytotoxicity, but it is the compound's thoroughly documented distribution and elimination characteristics across two preclinical species that define its specific utility [3]. Substituting YYA-021 with an alternative CD4 mimetic without accounting for these validated, species-specific PK parameters or its distinct resistance-associated mutation pattern may introduce uncharacterized variables into experimental models, thereby confounding data reproducibility and interpretation [4].

Cytotoxicity profile mismatch

YYA-021 exhibits lower cytotoxicity than NBD-556; substitution may shift assay viability interpretation.

Unique resistance mutation signature

M426I mutation in gp120 is distinct from other CD4 mimetics, limiting cross-substitution in resistance studies.

Tissue distribution differences

Wider distribution compared to hydrophilic analogs may affect in vivo distribution-dependent experimental outcomes.

• [1] Curreli F, Belov DS, Kwon YD, et al. Design, synthesis and evaluation of small molecule CD4-mimics as entry inhibitors possessing broad spectrum anti-HIV-1 activity. Bioorg Med Chem. 2021;32:116000. PMID: 33497209 View Source
• [2] Mizuguchi T, Harada S, Miura T, et al. A minimally cytotoxic CD4 mimic as an HIV entry inhibitor. Bioorg Med Chem Lett. 2016;26(2):397-400. PMID: 26706175 View Source
• [3] Hashimoto C, Narumi T, Otsuki H, et al. A CD4 mimic as an HIV entry inhibitor: pharmacokinetics. Bioorg Med Chem. 2013;21(24):7884-7889. PMID: 24189188 View Source
• [4] Yoshimura K, Harada S, Shibata J, et al. Mutations at the Bottom of the Phe43 Cavity Are Responsible for Cross-Resistance to NBD Analogues. Poster presented at: 22nd Conference on Retroviruses and Opportunistic Infections (CROI); 2015 Feb 23-26; Seattle, WA. View Source

Quantitative Evidence for YYA-021 Selection

Reduced Cytotoxicity vs. NBD-556

YYA-021 demonstrates markedly lower inherent cytotoxicity compared to the potent CD4 mimetic YIR-819. In side-by-side comparison from reported datasets, YYA-021 exhibited a 50% cytotoxic concentration (CC50) of 260 µM in PM1/CCR5 cells [1]. In contrast, YIR-819, which shows greater antiviral potency (IC50 = 2.6 µM vs YYA-021's 9 µM against the YTA48P virus), displays a significantly lower CC50 of only 33 µM . This translates to a CC50 value for YYA-021 that is approximately 180 µM higher, indicating a substantially larger therapeutic window in cell culture models.

Cytotoxicity (CC₅₀)

Head-to-head

>260 µM vs NBD-556 (higher cytotoxicity)

Supports higher working concentration range in cell-based assays

Viability confound control required; assay-specific validation advised

Evidence Dimension	Cytotoxicity (CC50)
Target Compound Data	260 µM
Comparator Or Baseline	YIR-819: 33 µM
Quantified Difference	YYA-021 CC50 is ~180 µM higher than YIR-819
Conditions	PM1/CCR5 cells; mock-infected viability assay

Why This Matters

This data supports the selection of YYA-021 for experimental setups where minimal compound-induced cytotoxicity is critical for accurate interpretation of antiviral effects, especially in longer-term or combination studies.

• [1] Cayman Chemical. YYA-021 Product Datasheet. Catalog No. 22915. View Source

Unique M426I Resistance Mutation in gp120

While NBD-556 is a prototypical and widely cited CD4-mimetic in the literature, direct comparison in the PM1/CCR5 cell line reveals a notable difference in cytotoxic potential. YYA-021 displays a CC50 value of 260 µM in mock-infected PM1/CCR5 cells [1]. In contrast, the cytotoxic concentration of NBD-556 in a related CD4-dependent viral assay is significantly lower, with an IC50 for cell viability (a proxy for CC50) reported as 22.6 µM [2]. This represents a greater than 11-fold improvement in the cytotoxic threshold for YYA-021 relative to this foundational class member.

Resistance mutation

Head-to-head

M426I unique to YYA-021; V255M, T375I in other CD4 mimetics

Enables distinct pharmacological probe for gp120 conformational studies

Cross-resistance profiling context

Evidence Dimension	Cytotoxicity (CC50 / Viability IC50)
Target Compound Data	260 µM (PM1/CCR5 cells)
Comparator Or Baseline	NBD-556: ~22.6 µM (CD4-dependent virus assay)
Quantified Difference	YYA-021 CC50 is >11-fold higher than NBD-556 viability IC50
Conditions	YYA-021: PM1/CCR5 mock-infected cells; NBD-556: MT-2 cells / CD4-dependent virus assay

Why This Matters

This comparison underscores that YYA-021 may be a more suitable tool compound for studies where high concentrations are required or where cellular health is a primary concern, offering a tangible advantage over the foundational NBD-556 scaffold.

• [1] Cayman Chemical. YYA-021 Product Datasheet. Catalog No. 22915. View Source
• [2] PeptideDB. NBD-556 Product Datasheet. View Source

Sustained Plasma Exposure via IV Administration

A critical differentiator for YYA-021 is the availability of peer-reviewed, species-specific pharmacokinetic (PK) data. A dedicated study reported the intravenous PK profile of YYA-021 (referred to as 'compound 2') in both Sprague-Dawley rats and rhesus macaques [1]. The study determined that YYA-021 exhibits wide tissue distribution and a relatively high volume of distribution in both species. Importantly, plasma concentrations were maintained in the micromolar range for several hours post-injection in both rats and rhesus macaques . This level of detailed in vivo PK data is not uniformly available for many other CD4-mimetic analogs.

Plasma exposure

Class-level

µM levels maintained for several hours post-IV

Supports in vivo exposure-model studies in rodent/NHP

No direct comparator; exposure duration review needed

Evidence Dimension	Availability of Validated Preclinical Pharmacokinetic Data
Target Compound Data	Yes: Full PK profile (IV) in rats and rhesus macaques published [1]
Comparator Or Baseline	Other early-stage CD4 mimetics (e.g., NBD-556, early YIR series): Published PK data often limited or absent
Quantified Difference	Qualitative: Peer-reviewed PK characterization in two relevant preclinical species
Conditions	Intravenous administration; Sprague-Dawley rats and rhesus macaques

Why This Matters

This validated in vivo PK profile provides a predictable and experimentally validated foundation for designing animal studies, selecting dosing regimens, and interpreting efficacy results, thereby reducing experimental uncertainty and accelerating translational research planning.

• [1] Hashimoto C, Narumi T, Otsuki H, et al. A CD4 mimic as an HIV entry inhibitor: pharmacokinetics. Bioorg Med Chem. 2013;21(24):7884-7889. PMID: 24189188 View Source

YYA-021 Research and Industrial Applications

gp120 Conformational Dynamics and Resistance Mechanism Studies

When planning animal studies to evaluate HIV-1 entry inhibition, the selection of a compound with established pharmacokinetic (PK) data is paramount. YYA-021 is the appropriate choice for researchers who require a CD4-mimetic tool compound with a fully documented PK profile following intravenous administration in both rodent (Sprague-Dawley rat) and non-human primate (rhesus macaque) models [1]. This pre-existing dataset allows for more precise experimental design, including dose selection and sampling schedule determination, thereby improving the efficiency and interpretability of in vivo proof-of-concept studies.

In Vivo Proof-of-Concept with Sustained Plasma Exposure

For cell-based assays involving extended incubation periods or the need to use higher inhibitor concentrations to fully suppress viral replication, YYA-021's favorable cytotoxicity profile (CC50 = 260 µM in PM1/CCR5 cells) is a key advantage [2]. Compared to more cytotoxic analogs like YIR-819 (CC50 = 33 µM) , YYA-021 provides a wider window where antiviral activity can be measured without confounding effects from compound toxicity. This makes it particularly suitable for viral outgrowth assays, long-term suppression studies, and combinatorial drug screening where cellular health must be maintained.

Broad-Spectrum HIV-1 Entry Inhibition Screening

YYA-021 has been specifically utilized as a selection agent for generating resistant viral variants, with defined mutations (e.g., V255M, T375I, M426I) in the gp120 Phe43 cavity being characterized [3]. Researchers investigating the mechanisms and cross-resistance profiles of CD4-mimetic compounds can rely on YYA-021 as a well-characterized probe. Its established resistance signature provides a reference point for comparing the genetic barrier to resistance and the susceptibility of novel compounds against known escape mutants.

Application

Selection Property

Validation Focus

gp120 conformational dynamics and resistance studies

Unique M426I mutation profile

Cross-resistance profiling in gp120 variants

In vivo entry inhibition model studies

Sustained plasma exposure profile

Exposure-model validation in rodent/NHP

Broad-spectrum entry inhibition screening

Multi-strain inhibitory activity

Envelope diversity response screening

Low-cytotoxicity reference for CD4 mimetic cascades

Reported low-cytotoxicity profile

Assay viability confound control

• [1] Hashimoto C, Narumi T, Otsuki H, et al. A CD4 mimic as an HIV entry inhibitor: pharmacokinetics. Bioorg Med Chem. 2013;21(24):7884-7889. PMID: 24189188 View Source
• [2] Cayman Chemical. YYA-021 Product Datasheet. Catalog No. 22915. View Source
• [3] Yoshimura K, Harada S, Shibata J, et al. Mutations at the Bottom of the Phe43 Cavity Are Responsible for Cross-Resistance to NBD Analogues. Poster presented at: 22nd Conference on Retroviruses and Opportunistic Infections (CROI); 2015 Feb 23-26; Seattle, WA. View Source